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Compound of Interest

Compound Name: 2-Bromo-3-fluoro-6-nitrophenol

Cat. No.: B177838

Disclaimer: This document is intended for use by trained professionals in a laboratory setting.
2-Bromo-3-fluoro-6-nitrophenol is a research chemical with an incomplete toxicological
profile. All procedures should be conducted with the utmost caution, adhering to institutional
and governmental safety regulations. This guide is based on the known hazards of analogous
chemical structures and general laboratory safety principles.

Section 1: Introduction and Hazard Analysis

2-Bromo-3-fluoro-6-nitrophenol (CAS No. 103979-08-4) is a halogenated nitroaromatic
compound.[1] While specific toxicological data is limited, the structure suggests significant
potential hazards. The Globally Harmonized System (GHS) classification, derived from
aggregated data, indicates multiple hazard classes.[2] All work with this compound must be
predicated on the assumption that it is hazardous.

1.1 Known GHS Hazard Classifications[2]

Acute Toxicity, Oral (Warning): Harmful if swallowed.

Acute Toxicity, Dermal (Warning): Harmful in contact with skin.

Skin Corrosion/Irritation (Warning): Causes skin irritation.

Serious Eye Damage/Eye Irritation (Warning): Causes serious eye irritation.

Acute Toxicity, Inhalation (Warning): Harmful if inhaled.
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Due to the presence of the nitrophenol moiety, this compound should be handled with the same
precautions as other toxic nitrophenols, which can cause systemic effects.[3][4] The
brominated and fluorinated nature of the molecule necessitates careful consideration for
disposal and potential reactivity.

1.2 Physicochemical Data Summary

A comprehensive, experimentally verified dataset for 2-Bromo-3-fluoro-6-nitrophenol is not
readily available. The following table is based on computed properties.

Property Value Source
Molecular Formula CeH3BrFNOs [2]
Molecular Weight 235.99 g/mol [2]

Solid (Assumed, based on
Appearance o N/A
similar compounds)

Section 2: Risk Assessment and Control

A thorough risk assessment must be performed before any new experiment involving this
compound.[3][5] The process involves identifying hazards, evaluating risks, and implementing
control measures.

2.1 Risk Assessment Workflow

Researchers must follow a systematic process to evaluate the risks associated with handling 2-
Bromo-3-fluoro-6-nitrophenol. This involves considering the quantity of material used, the
experimental conditions (e.g., temperature, pressure), and the potential for exposure.[6]
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Caption: Risk assessment process for hazardous chemicals.
2.2 Engineering Controls
Engineering controls are the first line of defense in minimizing exposure.[2]

e Chemical Fume Hood: All manipulations of solid 2-Bromo-3-fluoro-6-nitrophenol, including
weighing and solution preparation, must be conducted inside a certified chemical fume hood
to prevent inhalation of airborne particulates.[7]

» Ventilated Balance Enclosure: If a balance cannot be placed inside a fume hood, a ventilated
balance enclosure with HEPA filtration should be used for weighing operations.[2]
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o Safety Showers and Eyewash Stations: These must be readily accessible and tested
regularly. Immediate flushing is critical in case of skin or eye contact.[8]

2.3 Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to prevent dermal, ocular, and respiratory
exposure.[9][10]
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Caption: Required PPE for handling 2-Bromo-3-fluoro-6-nitrophenol.

o Hand Protection: Double-gloving with chemically resistant nitrile gloves is required. Gloves
must be inspected before use and changed immediately if contamination is suspected or
after a maximum of two hours of use.[7][11]

o Eye and Face Protection: Chemical safety goggles that provide a complete seal around the
eyes are mandatory. A face shield should be worn over the goggles, especially when there is
a risk of splashes.[12]

¢ Body Protection: A full-length laboratory coat with buttoned cuffs must be worn.[12]

o Respiratory Protection: For handling the solid compound outside of a fume hood (not
recommended), a NIOSH-approved respirator with a particulate filter (e.g., N95) is required
to prevent inhalation of dust.[9]
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Section 3: Standard Operating Protocols

Adherence to standardized protocols is essential for safe handling.
3.1 Protocol for Weighing Solid 2-Bromo-3-fluoro-6-nitrophenol

This protocol is designed to minimize the generation of airborne dust and prevent
contamination.[7][13]

Preparation: Designate a specific area within the chemical fume hood for weighing. Cover
the work surface with disposable absorbent bench paper.[13]

e Tare Container: Place a tared, sealable container on the balance.

o Transfer: Carefully transfer the desired amount of the solid compound into the container
using a clean spatula. Avoid creating dust by handling the material gently.

o Seal: Immediately and securely seal the container.

o Decontaminate: Carefully wipe the exterior of the container, the spatula, and the surrounding
work surface with a cloth dampened with an appropriate solvent (e.g., ethanol) to remove
any residual powder. Dispose of the cloth as hazardous waste.

o Glove Removal: Remove the outer pair of gloves and dispose of them as hazardous waste
before leaving the fume hood.

e Hand Washing: Wash hands thoroughly with soap and water after the procedure is complete.

[2]
3.2 Protocol for Preparing a Stock Solution
This protocol ensures the safe dissolution of the compound.
o Preparation: Perform all steps within a chemical fume hood.

» Solvent Addition: Unseal the container holding the weighed solid. Using a pipette, slowly add
the desired solvent to the container to wet the powder before attempting to dissolve it fully.
This minimizes dust generation.
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o Dissolution: Gently swirl or stir the mixture until the solid is completely dissolved. Avoid

splashing.
» Transfer (if necessary): If transferring to another vessel, do so carefully to avoid spills.

o Decontamination: Decontaminate all equipment used, including stir bars and pipettes, before
removing them from the fume hood.

e Waste Disposal: Dispose of all contaminated disposable items (e.g., pipette tips, wipes) in
the designated halogenated organic waste container.[4][14]

Section 4: Emergency Procedures
Immediate and correct response to an emergency is critical to mitigating harm.
4.1 Spill Response

For any spill, the primary goal is to ensure personnel safety and contain the material.[15]

Solid Spill Response Protocol

Notify others Don PPE Cover spill
Alert & Evacuate Restrict access Stop source Contain & Clean Collect waste Decontaminate & Dispose

Click to download full resolution via product page
Caption: Step-by-step procedure for a solid chemical spill.
e Minor Spill (inside a fume hood):
o Ensure the fume hood sash is lowered.

o Wearing the appropriate PPE, gently cover the solid spill with an absorbent material to
prevent it from becoming airborne.[16]
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o Carefully sweep the material into a labeled hazardous waste container. Do not use a dry
brush, as this can generate dust.[7]

o Wipe the area with a wet cloth, and dispose of the cloth and all cleaning materials as
hazardous waste.

o Major Spill (outside a fume hood):
o Alert all personnel in the immediate area and evacuate.[15]
o Restrict access to the area.

o Contact the institution's Environmental Health and Safety (EHS) department or emergency
response team immediately.

o Do not attempt to clean up a large spill without specialized training and equipment.
4.2 Personnel Exposure

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.[17]

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes at
an eyewash station, holding the eyelids open. Seek immediate medical attention.[17]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Section 5: Storage and Waste Disposal
Proper storage and disposal are crucial for safety and environmental protection.
5.1 Storage Requirements

o Store 2-Bromo-3-fluoro-6-nitrophenol in a tightly sealed, clearly labeled container.
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o Keep in a cool, dry, and well-ventilated area.

» Store away from incompatible materials such as strong bases and oxidizing agents.
o Use secondary containment to prevent the spread of material in case of a leak.[2]
5.2 Waste Disposal

 All solid waste, contaminated materials (gloves, wipes, absorbent pads), and solutions
containing 2-Bromo-3-fluoro-6-nitrophenol must be disposed of as hazardous waste.

» Due to the presence of bromine and fluorine, this compound must be collected in a
designated "Halogenated Organic Waste" container.[4][18] Do not mix with non-halogenated
waste streams.[14]

o Follow all institutional and local regulations for hazardous waste disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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